Cas no 2089649-11-4 (6-(Trifluoromethyl)quinoline-8-carboxylic acid)

• Product Name: 6-(Trifluoromethyl)quinoline-8-carboxylic acid
• CAS No: 2089649-11-4
• MF: C₁₁H₆F₃NO₂
• MW: 241.166053295135
• CID: 5065995
• PubChem ID: 129318996
• Update Time: 2026-03-01

6-(Trifluoromethyl)quinoline-8-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-(trifluoromethyl)quinoline-8-carboxylic acid
• AMY26776
• 2089649-11-4
• BS-44785
• UPJZPWPDIZFJNK-UHFFFAOYSA-N
• 6-(trifluoromethyl)quinoline-8-carboxylicacid
• 6-(Trifluoromethyl)quinoline-8-carboxylic acid

• Inchi： 1S/C11H6F3NO2/c12-11(13,14)7-4-6-2-1-3-15-9(6)8(5-7)10(16)17/h1-5H,(H,16,17)
• InChI Key： UPJZPWPDIZFJNK-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(=O)O)C2C(=CC=CN=2)C=1)(F)F

Computed Properties

• Exact Mass: 241.03506292g/mol
• Monoisotopic Mass: 241.03506292g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 50.2

Additional information on 6-(Trifluoromethyl)quinoline-8-carboxylic acid

Introduction to 6-(Trifluoromethyl)quinoline-8-carboxylic acid (CAS No. 2089649-11-4)

6-(Trifluoromethyl)quinoline-8-carboxylic acid, identified by the chemical formula CAS No. 2089649-11-4, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic aromatic acid belongs to the quinoline family, a class of molecules renowned for their diverse biological activities and applications in drug development. The presence of a trifluoromethyl group at the 6-position and a carboxylic acid moiety at the 8-position imparts unique electronic and steric properties to the molecule, making it a valuable scaffold for designing novel therapeutic agents.

The trifluoromethyl group is a well-documented pharmacophore that enhances metabolic stability, binding affinity, and lipophilicity in drug candidates. Its incorporation into quinoline derivatives has been extensively explored for its ability to modulate receptor interactions and improve pharmacokinetic profiles. In particular, 6-(Trifluoromethyl)quinoline-8-carboxylic acid has garnered attention due to its potential in developing treatments for infectious diseases, cancer, and inflammatory conditions.

Recent advancements in medicinal chemistry have highlighted the role of quinoline derivatives in addressing emerging global health challenges. The structural motif of quinoline is closely associated with compounds that exhibit antimicrobial, antiviral, and anti-inflammatory properties. The specific substitution pattern in 6-(Trifluoromethyl)quinoline-8-carboxylic acid positions it as a promising candidate for further derivatization and optimization. Researchers have leveraged computational modeling and high-throughput screening to identify analogs with enhanced efficacy and reduced toxicity.

In the context of oncology research, quinoline-based compounds have shown promise in targeting various signaling pathways involved in cancer progression. The trifluoromethyl group in 6-(Trifluoromethyl)quinoline-8-carboxylic acid contributes to its ability to interfere with key enzymes and receptors that drive tumor growth. Preclinical studies have demonstrated that derivatives of this compound can induce apoptosis in cancer cells while sparing healthy tissues. This selective toxicity makes it an attractive candidate for further investigation in clinical trials.

The carboxylic acid functionality at the 8-position of 6-(Trifluoromethyl)quinoline-8-carboxylic acid provides opportunities for further chemical modification. This moiety can be used to attach various pharmacophores or biomolecules, enabling the development of conjugates with targeted delivery systems. Such modifications are crucial for enhancing bioavailability and improving therapeutic outcomes. Additionally, the carboxyl group can participate in hydrogen bonding interactions, which are essential for optimizing binding affinity to biological targets.

The synthesis of 6-(Trifluoromethyl)quinoline-8-carboxylic acid involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and fluorochemical transformations, have been employed to construct the desired framework efficiently. The use of high-purity starting materials and rigorous quality control measures ensures that the final product meets the stringent requirements for pharmaceutical applications.

The pharmacological profile of 6-(Trifluoromethyl)quinoline-8-carboxylic acid has been evaluated through both in vitro and in vivo studies. These investigations have revealed its potential as an inhibitor of enzymes such as topoisomerases and kinases, which are critical for DNA replication and cell division. By disrupting these pathways, the compound exerts its anti-proliferative effects on cancer cells. Furthermore, its ability to modulate immune responses has been explored in models of inflammation and autoimmunity.

The development of novel drug candidates often involves collaboration between academic researchers and industry scientists. 6-(Trifluoromethyl)quinoline-8-carboxylic acid serves as a testament to this collaborative approach, with multiple research groups contributing insights into its synthesis, mechanism of action, and potential therapeutic applications. Open science initiatives have facilitated the sharing of data and methodologies, accelerating the pace of discovery.

As our understanding of disease mechanisms continues to evolve, so does our capacity to design more effective treatments. Quinoline derivatives like 6-(Trifluoromethyl)quinoline-8-carboxylic acid represent a cornerstone of modern medicinal chemistry. Their versatility allows for tailored modifications that address specific disease pathways with high precision. Continued investment in research infrastructure and interdisciplinary collaboration will be essential for translating these findings into safe and effective therapies.

The future prospects for 6-(Trifluoromethyl)quinoline-8-carboxylic acid are promising, with ongoing studies exploring its role in precision medicine and personalized therapy regimens. By integrating genomics, proteomics, and bioinformatics data, researchers aim to identify patient subgroups that will benefit most from this compound or its derivatives. Such efforts align with global initiatives to combat complex diseases through innovative chemical solutions.